Cas no 3837-55-6 (3'-Nitro-4-dimethylaminoazobenzene)

• Product Name: 3'-Nitro-4-dimethylaminoazobenzene
• CAS No: 3837-55-6
• MF: C₁₄H₁₄N₄O₂
• MW: 270.28656244278
• MDL: MFCD00059825
• CID: 309209
• PubChem ID: 87573565
• Update Time: 2025-11-02

3'-Nitro-4-dimethylaminoazobenzene Chemical and Physical Properties

Names and Identifiers

• 3 -Nitro-4-dimethylaminoazobenzene
• 3'-Nitro-4-dimethylaminoazobenzene
• Benzenamine,N,N-dimethyl-4-[2-(3-nitrophenyl)diazenyl]-
• N,N-dimethyl-4-[(3-nitrophenyl)diazenyl]aniline
• 3'-Nitro-4-dimethylamino-azobenzol
• 4-Dimethylamino-3' nitroazobenzene
• 4-Dimethylamino-3'-nitroazobenzene
• N,N-dimethyl-4-amino-3'-nitroazobenzene
• p-Dimethylamino-m-nitroazobenzene
• 3'-Nitro-4-dimethylaminoazobenzol (3'NO2-DAB)
• ANILINE, N,N-DIMETHYL-p-((m-NITROPHENYL)AZO)-
• N,N-Dimethyl-p-((m-nitrophenyl)azo)aniline
• N,N-Dimethyl-4-((3-nitrophenyl)azo)aniline
• Benzenamine, N,N-dimethyl-4-((3-nitrophenyl)azo)-
• N,N-Dimethyl-4-[(E)-(3-nitrophenyl)diazenyl]aniline
• 3'-Nitro-4-[(dimethylamino)azo]benzene
• 3'-Nitro-4-((dimethylamino)azo)benzene
• N,N-Dimethyl-p-[(
• N,N-Dimethyl-p-[(m-nitrophenyl)azo]aniline
• N0191
• N,N-Dimethyl-4-(3-nitrophenyl)diazenyl]aniline #
• Aniline,N-dimethyl-p-[(m-nitrophenyl)azo]-
• Benzenamine, N,N-dimethyl-4-[2-(3-nitrophenyl)diazenyl]-
• NSC204512
• N,N-DIMETHYL-N-{4-[(E)-2-(3-NITROPHENYL)-1-DIAZENYL]PHENYL}AMINE
• FT-0747557
• Benzenamine, N,N-dimethyl-4-[(1E)-2-(3-nitrophenyl)diazenyl]-
• (E)-N,N-dimethyl-4-((3-nitrophenyl)diazenyl)aniline
• N,N-Dimethyl-4-[(1E)-2-(3-nitrophenyl)diazenyl]benzenamine
• 3-Nitro-4'-(N,N-dimethylamino)-azobenzene
• Azobenzene, 4-dimethylamino-3'-nitro-
• 3-NITRO-4-DIMETHYLAMINOAZOBENZENE
• SCHEMBL2681707
• BISWHFCOHYEFQW-FOCLMDBBSA-N
• N38K5XK8V7
• 1429226-20-9
• 3837-55-6
• 3-Nitro-4'-dimethylaminoazobenzene
• NSC-204512
• MFCD00059825
• 3'-Nitro-N,N-dimethyl-4-aminoazobenzene
• DTXSID401037753
• D91655
• N,N-Dimethyl-4-[2-(3-nitrophenyl)diazenyl]benzenamine
• NSC 204512
• WLN: WNR CNUNR DN1&1
• Benzenamine,N-dimethyl-4-[(3-nitrophenyl)azo]-
• AKOS005594365
• N,N-Dimethyl-4-[(3-nitrophenyl)azo]aniline
• [4-(Dimethylamino)phenyl](3-nitrophenyl)diazene
• 3''-Nitro-4-dimethylaminoazobenzene
• DB-252539
• STK676698
• N,N-dimethyl-4-[(1E)-2-(3-nitrophenyl)diazen-1-yl]aniline

• MDL： MFCD00059825
• Inchi： 1S/C14H14N4O2/c1-17(2)13-8-6-11(7-9-13)15-16-12-4-3-5-14(10-12)18(19)20/h3-10H,1-2H3/b16-15+
• InChI Key： BISWHFCOHYEFQW-FOCLMDBBSA-N
• SMILES： [O-][N+](C1C=CC=C(C=1)/N=N/C1C=CC(=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 270.11200
• Monoisotopic Mass: 270.111676
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 73.8
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Density: 1.1764 (rough estimate)
• Melting Point: 159.0 to 163.0 deg-C
• Boiling Point: 413.4°C (rough estimate)
• Flash Point: 223.1°C
• Refractive Index: 1.6000 (estimate)
• PSA: 73.78000
• LogP: 4.59940

3'-Nitro-4-dimethylaminoazobenzene Security Information

• RTECS：BX7050000

Additional information on 3'-Nitro-4-dimethylaminoazobenzene

3'-Nitro-4-dimethylaminoazobenzene (CAS 3837-55-6): Properties, Applications, and Market Insights

3'-Nitro-4-dimethylaminoazobenzene (CAS 3837-55-6) is a specialized azo compound that has garnered significant attention in both research and industrial applications. This compound, often referred to as 3'-nitro-DMAB, belongs to the family of nitro-substituted azo dyes, which are known for their vibrant colors and versatile chemical properties. The molecular structure of 3'-Nitro-4-dimethylaminoazobenzene features a nitro group (-NO₂) at the 3' position and a dimethylamino group (-N(CH₃)₂) at the 4 position, making it a valuable intermediate in organic synthesis and dye manufacturing.

The chemical properties of 3'-Nitro-4-dimethylaminoazobenzene are influenced by its unique molecular architecture. With a molecular formula of C₁₄H₁₄N₄O₂, this compound exhibits a bright yellow to orange hue, which is characteristic of many azo dyes. Its solubility profile includes moderate solubility in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO), while being sparingly soluble in water. The compound's stability under normal conditions makes it suitable for various applications, though it should be stored away from light and moisture to prevent degradation.

One of the most prominent applications of 3'-Nitro-4-dimethylaminoazobenzene is in the field of dye and pigment manufacturing. Due to its vivid color and stability, it is often used as a precursor for synthesizing more complex dyes. Researchers have also explored its potential in photodynamic therapy and molecular imaging, leveraging its ability to absorb specific wavelengths of light. Additionally, this compound has been studied for its role in chemo-sensing, where it acts as a probe for detecting metal ions and other analytes in environmental and biological samples.

The market demand for 3'-Nitro-4-dimethylaminoazobenzene has seen steady growth, driven by its applications in the textile, pharmaceutical, and research sectors. Recent trends indicate a rising interest in sustainable dye alternatives, and this compound is being evaluated for its eco-friendly potential. Manufacturers are also focusing on optimizing synthesis routes to improve yield and reduce environmental impact, aligning with global green chemistry initiatives.

From a research perspective, 3'-Nitro-4-dimethylaminoazobenzene continues to be a subject of interest due to its unique electronic and optical properties. Studies have investigated its behavior under varying pH conditions, its interactions with biomolecules, and its potential as a photosensitizer. These investigations are particularly relevant in the context of advanced materials and nanotechnology, where azo compounds play a critical role in developing smart materials and sensors.

In conclusion, 3'-Nitro-4-dimethylaminoazobenzene (CAS 3837-55-6) is a multifaceted compound with diverse applications across multiple industries. Its significance in dye chemistry, materials science, and biomedical research underscores its value as a research and industrial material. As the demand for innovative and sustainable chemical solutions grows, this compound is poised to remain a key player in the evolving landscape of specialty chemicals.